butyl 5-formyl-1H-imidazole-4-carboxylate

• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• IUPAC Name: butyl 5-formyl-1H-imidazole-4-carboxylate
• InChI: InChI=1S/C9H12N2O3/c1-2-3-4-14-9(13)8-7(5-12)10-6-11-8/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key: INPDRFQWCFSDSM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=C(NC=N1)C=O

Description

Butyl 5-formyl-1H-imidazole-4-carboxylate is a chemical compound belonging to the imidazole family. Imidazoles are heterocyclic compounds containing nitrogen atoms at non-adjacent positions in a five-membered ring. This particular compound features a butyl group, a formyl group, and a carboxylate group attached to the imidazole ring, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of butyl 5-formyl-1H-imidazole-4-carboxylate typically involves the cyclization of amido-nitriles. One method involves the use of nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization . The reaction conditions are mild and can include a variety of functional groups such as arylhalides and heterocycles.

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves the use of readily available starting materials and catalysts to facilitate the cyclization and functionalization of the imidazole ring.

Chemical Reactions Analysis

Types of Reactions

Butyl 5-formyl-1H-imidazole-4-carboxylate can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The formyl group can be reduced to an alcohol.

Substitution: The butyl group can be substituted with other alkyl or aryl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various alkylating agents for substitution reactions.

Major Products Formed

The major products formed from these reactions include butyl 5-carboxy-1H-imidazole-4-carboxylate (from oxidation), butyl 5-hydroxymethyl-1H-imidazole-4-carboxylate (from reduction), and various substituted imidazoles (from substitution reactions).

Scientific Research Applications

Butyl 5-formyl-1H-imidazole-4-carboxylate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex imidazole derivatives.

Biology: It can be used in the study of enzyme mechanisms and as a building block for biologically active molecules.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of butyl 5-formyl-1H-imidazole-4-carboxylate involves its interaction with specific molecular targets and pathways. The formyl group can participate in nucleophilic addition reactions, while the imidazole ring can engage in hydrogen bonding and π-π interactions with biological molecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-Butyl-5-chloro-1H-imidazole-4-carboxaldehyde
• 4-Methyl-5-imidazolecarboxaldehyde
• tert-Butyl 3-Formyl-1H-indole-1-carboxylate

Uniqueness

Butyl 5-formyl-1H-imidazole-4-carboxylate is unique due to its specific substitution pattern on the imidazole ring, which imparts distinct chemical and biological properties